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Compound of Interest

Compound Name: RuCl(p-cymene)[(R,R)-Ts-DPEN]

Cat. No.: B8759761

Get Quote

\\

Part 1: Molecular Specifications & Physical
Properties

RuCl(p-cymene)[(R,R)-Ts-DPEN] (CAS: 192139-92-7) is a "piano-stool" ruthenium(ll)
complex. It serves as a precatalyst that, upon activation with a base, generates a chiral
ruthenium hydride species capable of reducing ketones and imines with high enantioselectivity.

Physicochemical Data Table
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Property Specification

Formula

Molecular Weight 636.21 g/mol

Appearance Orange-red to brown crystalline powder
Melting Point 215 °C (decomposition)

(
Optical Rotation
)
Soluble in
Solubility , Methanol, Isopropanol; Insoluble in Hexanes,
Water
- Stable in air as a solid; sensitive to oxidation in
Stability

solution

Part 2: Spectroscopic Characterization

The following data sets provide the diagnostic fingerprints required to validate the identity and

purity of the complex.

Proton NMR ( NMR)

Solvent:

(Chloroform-d) | Frequency: 400/500 MHz The spectrum is characterized by three distinct
regions: the aliphatic cymene/tosyl signals, the chiral backbone methines, and the aromatic

region.
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Chemical Shift
( s . . Diagnostic
Multiplicity Integration Assighment
Note
ppm)
Diastereotopic
methyls ma:
1.10-1.35 Doublet (d) 6H Cymene yls may
appear as two
sets.
Distinct shar
2.10-2.25 Singlet (s) 3H Cymene - p
singlet.
Often overlaps
2.30-2.45 Singlet (s) 3H Tosyl slightly with
cymene methyl.
Characteristic
2.60-2.90 Septet (sep) 1H Cymene isopropyl
methine.
to Amine
3.60 - 3.80 Multiplet (m) 1H Backbone (
).
to Sulfonamide
3.90 - 4.10 Multiplet (m) 1H Backbone (
).
Cymene -coordinated ring
5.20 - 5.60 Doublets (d) 4H Aromatics protons (upfield
shifted).
Phenyl rings
6.90 - 7.80 Multiplets (m) 14H Aromatic Protons  (DPEN) + Tosyl
ring.

Infrared Spectroscopy (FT-IR)
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Method: KBr Pellet or ATR Key functional groups confirm the coordination of the Ts-DPEN
ligand.

3300 — 3100 cm~t:

stretching. (Primary amine
and sulfonamide residue).

e 3060 — 3030 cm™1:

aromatic stretching.

e 2960 - 2870 cm™1%:

aliphatic stretching (Cymene isopropyl/methyl).

e 1300 -1150 cm~%:
sulfonyl asymmetric and symmetric stretching. Strong, diagnostic bands.

Mass Spectrometry (ESI-MS)

Mode: Positive lon Mode (

)

e Molecular lon:

peak is typically observed due to the labile chloride ligand.

e m/z (approx): 601.15 (Calculated for
).
 |sotope Pattern: Distinctive Ruthenium isotope envelope (

to

), showing a "staircase" pattern centered at the molecular mass.
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Part 3: Synthesis & Purification Protocol

The synthesis involves the bridge-splitting reaction of the ruthenium cymene dimer with the
chiral ligand.

Experimental Workflow

Reagents:

(Dimen[1][2][3]

(R,R)-Ts-DPEN (Ligand)

Triethylamine (

) - Optional, used to facilitate deprotonation if starting from neutral ligand.

Solvent: Methanol (

) or Dichloromethane (
).

Procedure:

Charge: Place

(2.0 eq) and (R,R)-Ts-DPEN (2.05 eq) in a flask.

e Solvate: Add anhydrous Methanol or DCM under inert atmosphere (

or Ar).

o React: Stir at room temperature for 2—4 hours. The orange suspension turns into a clear,
deep red/orange solution.

o Concentrate: Remove solvent in vacuo to near dryness.
o Precipitate: Add diethyl ether or hexanes to precipitate the complex.

« Isolate: Filter the orange solid, wash with cold ether, and dry under high vacuum.
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Visualization: Synthesis Logic

Precursors: Bridge Splitting . . L Final Product
Mix under Ar " Ligand Coordination Monomeric Species Concentration Precipitation Filtration & Dryin: .
v AT 3
[Reclpcymene)i2 SeliveiE (HEOHHRIE, [RuClI(p-cymene)(TsDPEN)] Add Et20/Hexane (\)(E:Ejg: gg:/'s

+ (R,R)-Ts-DPEN Temp: 25°C, 2-4h

Click to download full resolution via product page

Caption: Synthesis workflow converting the Ruthenium dimer into the monomeric precatalyst
via ligand exchange.

Part 4: Mechanistic Activation (The "Self-Validating"
System)

The complex supplied is a precatalyst.[4][5] It is chemically stable but catalytically inactive until
"switched on" by a base. This activation provides a self-validating mechanism: if the catalyst
works, the spectroscopic signature changes from the Chloride form to the Hydride form.

The Activation Cycle

o Precatalyst: 18-electron Ru-Cl species (Orange).
e Base Treatment: KOH or

removes HCI.

o Active Species: Formation of the 16-electron Ru-Amido species (Purple/Blue transient),
which immediately dehydrogenates the solvent (Isopropanol) or Formic Acid to form the Ru-
Hydride (Yellow).

» Validation: The appearance of a hydride signal in

NMR at
to

ppm confirms the active catalyst.
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Visualization: Catalytic Activation
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Caption: The catalytic cycle showing the activation of the stable precatalyst into the active
hydride species.[4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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